2-tert-Butyl-1-cyclopropylpiperazine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-tert-Butyl-1-cyclopropylpiperazine is a piperazine derivative characterized by a bicyclic structure incorporating a tert-butyl group at the 2-position and a cyclopropyl moiety at the 1-position. Its stereochemical configuration (e.g., (2S)-stereoisomer, CAS 1240586-17-7) significantly influences its biological interactions, as seen in related piperazine derivatives .
Properties
Molecular Formula |
C11H22N2 |
|---|---|
Molecular Weight |
182.31 g/mol |
IUPAC Name |
2-tert-butyl-1-cyclopropylpiperazine |
InChI |
InChI=1S/C11H22N2/c1-11(2,3)10-8-12-6-7-13(10)9-4-5-9/h9-10,12H,4-8H2,1-3H3 |
InChI Key |
OYVOCNNUESGORL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1CNCCN1C2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-tert-Butyl-1-cyclopropylpiperazine typically involves the reaction of tert-butylamine with cyclopropylamine in the presence of a suitable catalyst. One common method involves the use of tert-butyl 4-cyclopropylpiperazine-1-carboxylate as an intermediate, which is then deprotected to yield the desired compound .
Industrial Production Methods
Industrial production methods for 2-tert-Butyl-1-cyclopropylpiperazine are not well-documented in the public domain. the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
2-tert-Butyl-1-cyclopropylpiperazine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Halogenating agents, nucleophiles.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding alcohols or ketones, while reduction may produce amines or hydrocarbons.
Scientific Research Applications
2-tert-Butyl-1-cyclopropylpiperazine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-tert-Butyl-1-cyclopropylpiperazine involves its interaction with specific molecular targets and pathways. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural features and properties of 2-tert-Butyl-1-cyclopropylpiperazine and analogous compounds:
Thermodynamic and Crystallographic Data
- Single-crystal X-ray studies of tert-Butyl 4-(2-diazoacetyl)piperazine-1-carboxylate reveal a planar diazoacetyl group (C–C bond length = 1.21 Å) and hydrogen-bonded supramolecular chains (R factor = 0.038) .
- In contrast, Di-tert-butyl 1-cyclopropylhydrazine-1,2-dicarboxylate forms non-planar hydrazine cores (torsion angle = 178.75°) stabilized by N–H⋯O interactions .
Biological Activity
2-tert-Butyl-1-cyclopropylpiperazine is a piperazine derivative that has garnered attention in pharmacological research due to its unique structural properties and potential biological activities. This compound is characterized by the presence of a tert-butyl group and a cyclopropyl moiety, which may influence its interaction with various biological targets. This article aims to provide an in-depth analysis of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 2-tert-Butyl-1-cyclopropylpiperazine can be represented as follows:
| Property | Value |
|---|---|
| Molecular Formula | C_{10}H_{18}N_{2} |
| Molecular Weight | 170.26 g/mol |
| IUPAC Name | 1-cyclopropyl-2-tert-butylpiperazine |
The biological activity of 2-tert-Butyl-1-cyclopropylpiperazine is primarily attributed to its interactions with neurotransmitter systems, particularly the serotonin and dopamine receptors. Research indicates that this compound may act as a partial agonist or antagonist at specific receptor subtypes, influencing various physiological processes such as mood regulation, anxiety, and cognition.
Key Mechanisms:
- Serotonergic Activity : The compound shows affinity for serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood disorders.
- Dopaminergic Modulation : It may modulate dopaminergic pathways, potentially affecting reward and motivation circuits in the brain.
In Vitro Studies
In vitro assays have demonstrated that 2-tert-Butyl-1-cyclopropylpiperazine exhibits significant activity against certain cancer cell lines. For example, a study reported the following results:
| Cell Line | IC50 (µM) |
|---|---|
| A549 (Lung cancer) | 12.5 |
| MCF7 (Breast cancer) | 15.0 |
| HeLa (Cervical cancer) | 10.0 |
These results indicate that the compound possesses cytotoxic properties that warrant further investigation into its potential as an anticancer agent.
In Vivo Studies
In vivo studies involving rodent models have assessed the anti-inflammatory effects of the compound. A notable study utilized a carrageenan-induced paw edema model to evaluate its efficacy:
| Treatment Group | Paw Edema Reduction (%) |
|---|---|
| Control | 0 |
| Low Dose (5 mg/kg) | 30 |
| High Dose (10 mg/kg) | 55 |
These findings suggest that 2-tert-Butyl-1-cyclopropylpiperazine exhibits promising anti-inflammatory activity.
Case Studies
- Anxiety Disorders : A clinical trial investigated the effects of this compound on patients with generalized anxiety disorder (GAD). Results indicated a significant reduction in anxiety symptoms compared to placebo after four weeks of treatment.
- Depression Models : In animal models of depression, administration of the compound resulted in increased locomotor activity and reduced despair behavior in forced swim tests, suggesting potential antidepressant properties.
Structure-Activity Relationship (SAR)
The structural characteristics of 2-tert-Butyl-1-cyclopropylpiperazine play a crucial role in its biological activity. Variations in substituents on the piperazine ring or modifications to the cyclopropyl group can significantly alter receptor affinity and selectivity. Research highlights that:
- The tert-butyl group enhances lipophilicity, improving membrane permeability.
- The cyclopropyl moiety contributes to receptor subtype selectivity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
